molecular formula C14H20N2O2 B14838602 3-Tert-butyl-4-cyclopropoxy-N-methylpicolinamide

3-Tert-butyl-4-cyclopropoxy-N-methylpicolinamide

Cat. No.: B14838602
M. Wt: 248.32 g/mol
InChI Key: HEZOBDPIMVYMKA-UHFFFAOYSA-N
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Preparation Methods

The synthesis of 3-Tert-butyl-4-cyclopropoxy-N-methylpicolinamide involves several steps. The synthetic routes and reaction conditions are typically proprietary and may vary depending on the desired purity and yield. Industrial production methods often involve the use of advanced organic synthesis techniques to ensure high purity and consistency .

Chemical Reactions Analysis

3-Tert-butyl-4-cyclopropoxy-N-methylpicolinamide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

3-Tert-butyl-4-cyclopropoxy-N-methylpicolinamide is used in a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is used to study the effects of various chemical modifications on biological systems. In medicine, it is used in the development of new drugs and therapeutic agents. In industry, it is used in the production of various chemical products .

Mechanism of Action

The mechanism of action of 3-Tert-butyl-4-cyclopropoxy-N-methylpicolinamide involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the specific application and the biological system being studied. Generally, it exerts its effects by binding to specific receptors or enzymes, thereby modulating their activity .

Properties

Molecular Formula

C14H20N2O2

Molecular Weight

248.32 g/mol

IUPAC Name

3-tert-butyl-4-cyclopropyloxy-N-methylpyridine-2-carboxamide

InChI

InChI=1S/C14H20N2O2/c1-14(2,3)11-10(18-9-5-6-9)7-8-16-12(11)13(17)15-4/h7-9H,5-6H2,1-4H3,(H,15,17)

InChI Key

HEZOBDPIMVYMKA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=C(C=CN=C1C(=O)NC)OC2CC2

Origin of Product

United States

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